Cas no 52809-57-1 (2(1H)-Pyridinone, 4-hydroxy-3-nitroso-)

• Product Name: 2(1H)-Pyridinone, 4-hydroxy-3-nitroso-
• CAS No: 52809-57-1
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• CID: 358734
• PubChem ID: 135798748
• Update Time: 2025-04-19

2(1H)-Pyridinone, 4-hydroxy-3-nitroso- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 4-hydroxy-3-nitroso-
• 3-hydroxyimino-1H-pyridine-2,4-dione
• 3-(Hydroxyimino)pyridine-2,4(1H,3H)-dione
• SCHEMBL13911694
• 52809-57-1
• 2,4-dihydroxy-3-nitrosopyridine
• DTXSID70710487
• SCHEMBL3283067

• Inchi： 1S/C5H4N2O3/c8-3-1-2-6-5(9)4(3)7-10/h1-2H,(H2,6,8,9)
• InChI Key： SKLDEGYSXDTKMR-UHFFFAOYSA-N
• SMILES： OC1C=CNC(C=1N=O)=O

Computed Properties

• Exact Mass: 140.02222
• Monoisotopic Mass: 140.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 78.8A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 78.76